3,4-dimethoxy-2-[(3-methyl-3-phenylpiperidin-1-yl)methyl]pyridine

• IUPAC Name: 3,4-dimethoxy-2-[(3-methyl-3-phenylpiperidin-1-yl)methyl]pyridine
• InChI: InChI=1S/C20H26N2O2/c1-20(16-8-5-4-6-9-16)11-7-13-22(15-20)14-17-19(24-3)18(23-2)10-12-21-17/h4-6,8-10,12H,7,11,13-15H2,1-3H3
• InChI Key: XSBOFKPVHSIQGW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)CC2=NC=CC(=C2OC)OC)C3=CC=CC=C3
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

3,4-dimethoxy-2-[(3-methyl-3-phenylpiperidin-1-yl)methyl]pyridine, commonly known as DMPP, is a chemical compound that belongs to the family of pyridine derivatives. DMPP is a potent agonist of nicotinic acetylcholine receptors (nAChRs) and has been used in scientific research to study the physiological and biochemical effects of nAChRs activation.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Research on pyrazolopyridine derivatives, which are structurally related to the compound of interest, has shown significant advancements in synthesis techniques and biological activity assessment. For instance, microwave-assisted synthesis has been employed to produce new pyrazolopyridines, demonstrating notable antioxidant, antitumor, and antimicrobial activities. This approach not only improves the efficiency of compound synthesis but also contributes to the discovery of molecules with potential therapeutic applications (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).

Structural and Electronic Properties

The study of pyridine derivatives extends into the investigation of their structural and electronic characteristics. For instance, the formation of hydrogen-bonded dimers and the exploration of their crystal lattice structures have been topics of interest. These studies contribute to a deeper understanding of the molecular interactions and properties that influence the behavior of pyridine-based compounds in various states (Jin, Pan, Xu, & Xu, 2000).

Photophysical and Electrochemical Studies

Research into the photophysical and electrochemical properties of metalated pyridine derivatives reveals insights into their potential applications in materials science, including light-emitting devices and electrochemical sensors. The synthesis and characterization of such complexes underline the versatility of pyridine derivatives in developing new materials with desirable optical and electrical properties (Garces, King, & Watts, 1988).

Nonlinear Optical Materials

The design and synthesis of pyridine-containing compounds have also been directed toward applications in nonlinear optics (NLO). Studies on thiopyrimidine derivatives, for example, have highlighted the potential of pyridine-based molecules in the development of materials with significant NLO properties, suitable for optoelectronic applications. Such research not only expands the utility of these compounds but also contributes to the advancement of technology in fields requiring materials with high NLO activity (Hussain et al., 2020).